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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B611891 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of YKL-05-099, a potent and selective small-molecule inhibitor of Salt-Inducible

Kinases (SIKs). Adherence to these procedures is critical to ensure personal safety and

maintain a secure laboratory environment. YKL-05-099 is intended for research use only and is

not for human or veterinary use.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
When handling YKL-05-099, a comprehensive approach to personal protection is mandatory.

The following table summarizes the required PPE based on the GHS classifications of the

compound, which include acute oral toxicity, skin irritation, eye irritation, and respiratory

irritation.
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Hazard Classification
Required Personal Protective Equipment

(PPE)

Acute toxicity, Oral (Category 4)
Standard laboratory coat, nitrile or neoprene

gloves, and safety glasses.

Skin irritation (Category 2)

Chemical-resistant gloves (e.g., nitrile or

neoprene, compliant with EN 374) and a lab

coat. Ensure gloves are inspected before use

and changed immediately if contaminated.

Eye irritation (Category 2A)

ANSI-approved safety glasses with side shields

or chemical safety goggles. A face shield may

be required for splash hazards.

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Work in a well-ventilated area, preferably within

a certified chemical fume hood. If a risk

assessment indicates the potential for aerosol

generation and inhalation, a NIOSH-approved

respirator is necessary.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for the safe handling of YKL-05-099, from preparation to

experimental use.
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YKL-05-099 Handling Workflow
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Caption: Workflow for handling YKL-05-099.
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Disposal Plan: Managing YKL-05-099 Waste
Proper disposal of YKL-05-099 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Storage:

Solid Waste: Collect unused solid YKL-05-099 and any materials used for spill cleanup (e.g.,

absorbent pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing YKL-05-099 should be collected in a separate, sealed,

and labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Empty Containers: "Empty" containers of YKL-05-099 must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[1] After

rinsing, deface the label and dispose of the container according to your institution's

guidelines for non-hazardous lab glass or plastic.

Disposal Procedure:

Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the

full chemical name "YKL-05-099".

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Do not dispose of YKL-05-099 down the drain or in regular trash.[2][3]

Emergency Procedures: Immediate Actions
In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate First Aid and Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill

Evacuate the immediate area. Ensure adequate

ventilation. Wearing appropriate PPE, cover the

spill with an inert absorbent material (e.g.,

vermiculite, sand, or earth).[2] Collect the

absorbed material and place it in a sealed

container for hazardous waste disposal.

Decontaminate the spill area. For large spills,

contact your institution's EHS department.

Emergency Contact Information:

In case of a chemical emergency, immediately contact your institution's emergency response

team and be prepared to provide the Safety Data Sheet (SDS) for YKL-05-099 to emergency

personnel.

This document is intended as a guide and should be supplemented by your institution's specific

safety protocols and the full Safety Data Sheet (SDS) for YKL-05-099. Building a strong safety
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culture is a shared responsibility. By adhering to these guidelines, you contribute to a safer

research environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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